Cas no 2248320-49-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate
• CAS No: 2248320-49-0
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 6270231
• PubChem ID: 165975323
• Update Time: 2025-10-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525705
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate
• 2248320-49-0

• Inchi： 1S/C18H19NO6/c20-15-12-4-1-2-5-13(12)16(21)19(15)25-17(22)18(7-10-23-11-8-18)14-6-3-9-24-14/h1-2,4-5,14H,3,6-11H2
• InChI Key： OUFHFJSAMPMWOH-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCOCC1

Computed Properties

• Exact Mass: 345.12123733g/mol
• Monoisotopic Mass: 345.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate (CAS No. 2248320-49-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate (CAS No. 2248320-49-0) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. This article delves into its structural properties, synthesis pathways, applications, and market trends, while addressing frequently searched queries related to its usage and benefits.

Structurally, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate features a unique combination of isoindole and oxane moieties, which contribute to its stability and reactivity. The presence of the 1,3-dioxo group enhances its ability to participate in condensation reactions, making it a valuable intermediate in organic synthesis. Researchers often explore its role in the development of novel heterocyclic compounds, a topic frequently searched in academic and industrial circles.

One of the most discussed applications of CAS No. 2248320-49-0 is its utility in drug discovery. The compound's scaffold is being investigated for its potential in designing enzyme inhibitors and receptor modulators. Given the rising interest in targeted therapies and precision medicine, this compound has garnered attention for its ability to interact with biological targets selectively. Searches related to "isoindole derivatives in medicine" and "oxane-based pharmaceuticals" highlight the growing curiosity in this area.

In material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate is explored for its role in polymer chemistry. Its bifunctional nature allows it to act as a cross-linking agent, improving the mechanical properties of synthetic polymers. This aligns with the increasing demand for high-performance materials in industries such as automotive and aerospace. Queries like "polymers with isoindole backbones" and "oxane derivatives in material science" reflect this trend.

The synthesis of CAS No. 2248320-49-0 typically involves multi-step organic reactions, including esterification and cyclization processes. Recent advancements in green chemistry have spurred interest in optimizing these synthetic routes to reduce environmental impact. Searches for "sustainable synthesis of heterocycles" and "eco-friendly chemical intermediates" underscore the importance of this development.

Market analysis indicates a steady growth in the demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate, driven by its expanding applications. Pharmaceutical companies and research institutions are the primary consumers, with Asia-Pacific emerging as a key region for production and consumption. The compound's niche yet critical role ensures its relevance in the evolving fine chemicals market.

Safety and handling of CAS No. 2248320-49-0 are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. Questions like "handling protocols for isoindole derivatives" and "storage conditions for oxane compounds" are commonly encountered in professional forums.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(oxolan-2-yl)oxane-4-carboxylate (CAS No. 2248320-49-0) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials, and beyond, making it a subject of ongoing research and commercial interest. By addressing key search trends and highlighting its unique properties, this article aims to provide a comprehensive resource for professionals and enthusiasts alike.